4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride

• IUPAC Name: 4-tert-butyl-N-[2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl]benzamide;hydrochloride
• InChI: InChI=1S/C28H39N3O2.ClH/c1-27(2,3)23-11-7-21(8-12-23)25(32)29-15-16-30-17-19-31(20-18-30)26(33)22-9-13-24(14-10-22)28(4,5)6;/h7-14H,15-20H2,1-6H3,(H,29,32);1H
• InChI Key: RHPSUVBWPZZVFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCCN2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C.Cl
• Molecular Formula: C28H40ClN3O2
• Molecular Weight: 486.1 g/mol

Description

The compound “4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride” is a complex organic molecule. It contains several functional groups, including a benzamide group, a piperazine ring, and tert-butyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a cyclic structure (piperazine ring). The presence of the benzamide group and the tert-butyl groups would also contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The benzamide group might undergo reactions typical of amides, such as hydrolysis. The piperazine ring could potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar amide group and the piperazine ring might increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Various synthesis methods have been developed for compounds similar to 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride. For instance, a related compound was synthesized using a condensation reaction involving carbamimide and 3-fluorobenzoic acid, among other reagents, demonstrating the complexity and precision required in synthesizing such compounds (Sanjeevarayappa et al., 2015).

Chemical Properties and Applications

• Stabilization of Fuels : Derivatives of tert-butylbenzyl piperazine have been used in combinations with metal deactivators to stabilize ecologically clean diesel fuel, indicating their utility in improving fuel stability (Koshelev et al., 1996).
• Pharmaceutical Research : Compounds with structural similarities have been evaluated for potential antipsychotic activity, showcasing the relevance of such structures in developing neuroleptic agents (Norman et al., 1996).
• Material Science : These compounds have also found applications in material science, such as in the synthesis of polyamides with flexible main-chain ether linkages, demonstrating their versatility beyond biological applications (Hsiao et al., 2000).

Biological Activities

• Antimicrobial and Antihelmintic Activities : Similar compounds have been screened for antimicrobial and anthelmintic activities, although the results have varied from poor to moderate effectiveness (Sanjeevarayappa et al., 2015).
• Antipsychotic Potential : As mentioned earlier, structurally related benzamides have shown potential as atypical antipsychotic agents, highlighting the significance of these compounds in pharmaceutical research (Norman et al., 1996).

Safety and Hazards

As with any chemical compound, handling “4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride” would require appropriate safety precautions. These might include wearing personal protective equipment and avoiding inhalation or skin contact.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as any biological activity it might have. If it does have biological activity, it could potentially be developed into a pharmaceutical or used in research.